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phosphoglyceroyl-ATP phosphoglyceroyl-ATP
Brand Name: Vulcanchem
CAS No.: 124199-67-3
VCID: VC0055232
InChI: InChI=1S/C13H21N5O19P4/c14-10-7-11(16-4-15-10)18(5-17-7)12-8(19)9(35-39(25,26)32-2-1-31-13(20)21)6(34-12)3-33-40(27,28)37-41(29,30)36-38(22,23)24/h4-6,8-9,12,19H,1-3H2,(H,20,21)(H,25,26)(H,27,28)(H,29,30)(H2,14,15,16)(H2,22,23,24)/t6-,8-,9-,12-/m1/s1
SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)OP(=O)(O)OCCOC(=O)O)O)N
Molecular Formula: C13H21N5O19P4
Molecular Weight: 675.22 g/mol

phosphoglyceroyl-ATP

CAS No.: 124199-67-3

Main Products

VCID: VC0055232

Molecular Formula: C13H21N5O19P4

Molecular Weight: 675.22 g/mol

phosphoglyceroyl-ATP - 124199-67-3

CAS No. 124199-67-3
Product Name phosphoglyceroyl-ATP
Molecular Formula C13H21N5O19P4
Molecular Weight 675.22 g/mol
IUPAC Name 2-[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy(phosphonooxy)phosphoryl]oxyphosphoryl]oxymethyl]oxolan-3-yl]oxy-hydroxyphosphoryl]oxyethyl hydrogen carbonate
Standard InChI InChI=1S/C13H21N5O19P4/c14-10-7-11(16-4-15-10)18(5-17-7)12-8(19)9(35-39(25,26)32-2-1-31-13(20)21)6(34-12)3-33-40(27,28)37-41(29,30)36-38(22,23)24/h4-6,8-9,12,19H,1-3H2,(H,20,21)(H,25,26)(H,27,28)(H,29,30)(H2,14,15,16)(H2,22,23,24)/t6-,8-,9-,12-/m1/s1
Standard InChIKey TZLSNZNCXRZZCL-WOUKDFQISA-N
Isomeric SMILES C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)OP(=O)(O)OCCOC(=O)O)O)N
SMILES C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)OP(=O)(O)OCCOC(=O)O)O)N
Canonical SMILES C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)OP(=O)(O)OCCOC(=O)O)O)N
Synonyms (PG-ATP)n
oligo-phosphoglyceroyl-ATP
oligophosphoglyceroyl-ATP
PG-ATP
phosphoglyceroyl-adenosine triphosphate
phosphoglyceroyl-ATP
purinogen
PubChem Compound 3081226
Last Modified Nov 11 2021
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